Cas no 1343936-75-3 (1,2,4-Thiadiazol-3-amine, 5-[4-(trifluoromethyl)phenyl]-)

• Product Name: 1,2,4-Thiadiazol-3-amine, 5-[4-(trifluoromethyl)phenyl]-
• CAS No: 1343936-75-3
• MF: C₉H₆F₃N₃S
• MW: 245.22425031662
• CID: 5251749
• Update Time: 2025-06-19

1,2,4-Thiadiazol-3-amine, 5-[4-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Thiadiazol-3-amine, 5-[4-(trifluoromethyl)phenyl]-
• 5-[4-(trifluoromethyl)phenyl]-1,2,4-thiadiazol-3-amine

• Inchi： 1S/C9H6F3N3S/c10-9(11,12)6-3-1-5(2-4-6)7-14-8(13)15-16-7/h1-4H,(H2,13,15)
• InChI Key： IOGCEEIXBYFPBZ-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=C(C(F)(F)F)C=C2)=NC(N)=N1

Additional information on 1,2,4-Thiadiazol-3-amine, 5-[4-(trifluoromethyl)phenyl]-

Professional Introduction to 1,2,4-Thiadiazol-3-amine, 5-[4-(trifluoromethyl)phenyl] (CAS No. 1343936-75-3)

The compound 1,2,4-Thiadiazol-3-amine, 5-[4-(trifluoromethyl)phenyl] (CAS No. 1343936-75-3) is a heterocyclic organic molecule that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural and functional properties. This compound belongs to the thiadiazole class of heterocycles, which are known for their broad spectrum of biological activities and potential applications in drug development.

Thiadiazoles are five-membered rings containing sulfur and nitrogen atoms at positions 1 and 3, respectively. The presence of the amine group at the 3-position and a trifluoromethyl-substituted phenyl ring at the 5-position in this compound imparts distinct chemical and biological characteristics. The trifluoromethyl group is particularly noteworthy, as it is a common pharmacophore that enhances metabolic stability, lipophilicity, and binding affinity to biological targets.

Recent research has highlighted the potential of thiadiazole derivatives as scaffolds for developing novel therapeutic agents. Studies have demonstrated that compounds with thiadiazole cores exhibit inhibitory activity against various enzymes and receptors involved in inflammatory responses, bacterial infections, and cancer progression. The 5-[4-(trifluoromethyl)phenyl] moiety in this specific compound may contribute to its interaction with biological targets by influencing electronic properties and binding geometry.

In the realm of medicinal chemistry, the synthesis of substituted thiadiazoles remains an active area of investigation. The structural flexibility of thiadiazole derivatives allows for modifications at multiple positions, enabling the optimization of pharmacokinetic profiles and target specificity. The amine group at the 3-position can be further functionalized to introduce additional pharmacophores or linkages for prodrug formulations.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. Preclinical studies have shown that certain thiadiazole derivatives exhibit promising antitumor and anti-inflammatory activities. The trifluoromethyl substitution at the phenyl ring is particularly relevant, as it has been shown to improve pharmacological properties such as bioavailability and resistance to degradation by metabolic enzymes.

The chemical synthesis of 1,2,4-Thiadiazol-3-amine, 5-[4-(trifluoromethyl)phenyl] involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations. Advanced techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions may be employed to introduce desired substituents efficiently.

The pharmacological profile of this compound is being actively explored in academic and industrial research settings. In vitro assays have revealed that it interacts with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory pathways. Additionally, preliminary data suggest that it may inhibit the growth of certain cancer cell lines by interfering with critical signaling pathways involved in cell proliferation and survival.

The use of computational methods has been instrumental in understanding the binding interactions of this compound with biological targets. Molecular docking studies have predicted favorable binding affinities for various protein receptors, providing insights into its mechanism of action. These computational approaches complement experimental efforts by allowing rapid screening of potential drug candidates before moving into costly wet-lab synthesis.

As research progresses, the development of novel derivatives based on 1,2,4-Thiadiazol-3-amine, 5-[4-(trifluoromethyl)phenyl] will likely expand its therapeutic applications. Structural modifications can be tailored to enhance specific pharmacological effects or reduce side effects observed in earlier compounds. The integration of high-throughput screening technologies will accelerate the identification of optimized derivatives with improved efficacy profiles.

The versatility of thiadiazole derivatives makes them valuable tools for medicinal chemists seeking to develop next-generation therapeutics. By leveraging advances in synthetic methodologies and computational biology,1,2,4-Thiadiazol-3-amine, 5-[4-(trifluoromethyl)phenyl] represents a promising candidate for further investigation into treating a wide range of diseases.